Cas no 1806841-46-2 (3,4-Bis(trifluoromethyl)mandelic acid)

• Product Name: 3,4-Bis(trifluoromethyl)mandelic acid
• CAS No: 1806841-46-2
• MF: C₁₀H₆F₆O₃
• MW: 288.143264293671
• CID: 4796863
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H6F6O3/c11-9(12,13)5-2-1-4(7(17)8(18)19)3-6(5)10(14,15)16/h1-3,7,17H,(H,18,19)
• InChI Key： XULCNCAVCJXCRC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5